Cas no 55441-72-0 (1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3,7,9-trimethyl-)
55441-72-0 structure
Product Name:1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3,7,9-trimethyl-
CAS No:55441-72-0
MF:C8H10N4O3
MW:210.190001010895
CID:377684
PubChem ID:108715
Update Time:2025-04-19
1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3,7,9-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3,7,9-trimethyl-
- 3,7,9-trimethylpurine-2,6,8-trione
- 7,9-dihydro-3,7,9-trimethyl-1H-purine-2,6,8(3H)-trione
- 3,7,9-trimethyl-7,9-dihydro-1H-purine-2,6,8(3H)-trione
- 3,7,9-TRIMETHYLURIC ACID
- NS00057444
- 55441-72-0
- DTXSID70204013
- EINECS 259-642-7
- 1H-Purine-2,6,8(3H)-trione, 7,9-dihydro-3,7,9-trimethyl-
-
- Inchi： 1S/C8H10N4O3/c1-10-4-5(13)9-7(14)11(2)6(4)12(3)8(10)15/h1-3H3,(H,9,13,14)
- InChI Key： VYWAXKRJTXENCY-UHFFFAOYSA-N
- SMILES： O=C1N(C)C2C(NC(N(C)C=2N1C)=O)=O
Computed Properties
- Exact Mass: 210.0754
- Monoisotopic Mass: 210.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 73Ų
Experimental Properties
- Density: 1.55
- Refractive Index: 1.661
- PSA: 72.96
1H-Purine-2,6,8(3H)-trione,7,9-dihydro-3,7,9-trimethyl- Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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